Cas no 4650-29-7 (6-amino-5-(4-aminophenyl)pyrimidin-2(1H)-one)

• Product Name: 6-amino-5-(4-aminophenyl)pyrimidin-2(1H)-one
• CAS No: 4650-29-7
• MF: C₁₀H₁₀N₄O
• MW: 202.212601184845
• CID: 1522556
• PubChem ID: 20762
• Update Time: 2025-04-21

6-amino-5-(4-aminophenyl)pyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 6-amino-5-(4-aminophenyl)pyrimidin-2(1H)-one
• 4-Amino-5-(4-aminophenyl)-2(1H)-pyrimidinone
• 6-amino-5-(4-aminophenyl)-1H-pyrimidin-2-one
• AKOS024322427
• 5-(p-Aminophenyl)cytosine
• Amifenozin
• 5-(4-Aminophenyl)cytosine
• DB-428404
• 6-Amino-5-(4-aminophenyl)-2(1H)-pyrimidinone
• Amiphenosine
• 4650-29-7
• DTXSID50196861
• Amifenosine
• CYTOSINE, 5-(p-AMINOPHENYL)-
• VUFB914
• 2(1H)-Pyrimidinone, 4-amino-5-(4-aminophenyl)-

• Inchi： 1S/C10H10N4O/c11-7-3-1-6(2-4-7)8-5-13-10(15)14-9(8)12/h1-5H,11H2,(H3,12,13,14,15)
• InChI Key： ORPMTKOOLDZBDA-UHFFFAOYSA-N
• SMILES： O=C1N=CC(=C(N)N1)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 202.0856
• Monoisotopic Mass: 202.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 93.5Ų

Experimental Properties

• PSA: 93.5